Cas no 2275200-32-1 (1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine)
1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine
- EN300-37152453
- 2275200-32-1
- 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine
-
- Inchi: 1S/C10H13ClN4O/c11-10-13-5-7(6-14-10)9(16)15-3-1-8(12)2-4-15/h5-6,8H,1-4,12H2
- InChI Key: IWHYTJLTWGEUBW-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C=N1)C(N1CCC(CC1)N)=O
Computed Properties
- Exact Mass: 240.0777887g/mol
- Monoisotopic Mass: 240.0777887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 72.1Ų
1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37152453-0.05g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 0.05g |
$707.0 | 2025-03-18 | |
| Enamine | EN300-37152453-0.1g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 0.1g |
$741.0 | 2025-03-18 | |
| Enamine | EN300-37152453-0.25g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 0.25g |
$774.0 | 2025-03-18 | |
| Enamine | EN300-37152453-0.5g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 0.5g |
$809.0 | 2025-03-18 | |
| Enamine | EN300-37152453-1.0g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 1.0g |
$842.0 | 2025-03-18 | |
| Enamine | EN300-37152453-2.5g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-18 | |
| Enamine | EN300-37152453-5.0g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-18 | |
| Enamine | EN300-37152453-10.0g |
1-(2-chloropyrimidine-5-carbonyl)piperidin-4-amine |
2275200-32-1 | 95.0% | 10.0g |
$3622.0 | 2025-03-18 |
1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine
Introduction to 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine and Its Significance in Modern Chemical Biology
1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine, a compound with the CAS number 2275200-32-1, represents a fascinating intersection of chemical synthesis and biological activity. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. The piperidin-4-amine moiety, combined with the 2-chloropyrimidine-5-carbonyl group, creates a molecular framework that is both synthetically versatile and biologically relevant.
The chemical structure of 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine consists of a piperidine ring substituted at the 4-position with an amine group, while the pyrimidine ring is functionalized with a chloro substituent at the 2-position and a carbonyl group at the 5-position. This particular arrangement of functional groups makes the compound an attractive candidate for further investigation in drug discovery efforts. The presence of both electrophilic and nucleophilic centers within the molecule allows for diverse chemical transformations, enabling chemists to explore various synthetic pathways.
In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The 2-chloropyrimidine scaffold is particularly well-studied for its role in medicinal chemistry due to its ability to interact with biological targets such as kinases and other enzymes. The carbonyl group in 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine can serve as a key pharmacophore, facilitating hydrogen bonding interactions with residues in protein binding pockets.
One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that exhibit inhibitory activity against various enzymes and receptors. For instance, derivatives of 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine have shown promise in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By modulating CDK activity, these compounds may offer therapeutic benefits in treating cancers that exhibit dysregulated cell division.
The synthesis of 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the pyrimidine core through condensation reactions, followed by functionalization with chloro and carbonyl groups. The introduction of the piperidinyl moiety is often achieved through nucleophilic substitution or reductive amination reactions. These synthetic strategies not only showcase the versatility of current chemical methodologies but also underscore the importance of robust synthetic planning in drug development pipelines.
The biological evaluation of 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its ability to interact with target proteins, leading to modulatory effects on cellular processes. These interactions are often mediated through non-covalent binding interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces. The precise arrangement of functional groups within the molecule allows it to fit snugly into binding pockets on biological targets, modulating their activity accordingly.
The potential therapeutic applications of this compound extend beyond oncology. Research has suggested that derivatives may have utility in treating inflammatory diseases by inhibiting key pro-inflammatory enzymes. Additionally, their interaction with neurotransmitter receptors has prompted investigations into their potential as treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight the broad spectrum of biological activities that can be harnessed from structurally diverse small molecules like 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine.
The development of new synthetic methodologies continues to drive innovation in medicinal chemistry. Advances in catalytic processes have enabled more efficient and sustainable routes to complex molecules like 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups with high precision. Such improvements not only streamline the synthesis but also reduce waste, aligning with growing environmental concerns in pharmaceutical manufacturing.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine will interact with biological targets at the atomic level. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity. By integrating experimental data with computational insights, researchers can accelerate the development process significantly.
In conclusion, 1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-am ine (CAS number: 2275200-32-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive starting point for developing novel therapeutic agents targeting various diseases. The combination of synthetic versatility and biological relevance underscores its importance as a building block for future drug discovery efforts.
2275200-32-1 (1-(2-Chloropyrimidine-5-carbonyl)piperidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)